4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-(2-methylpyrazole-3-carbonyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C19H24N4O2/c1-3-16-14-22(19(25)17-9-11-20-21(17)2)12-10-18(24)23(16)13-15-7-5-4-6-8-15/h4-9,11,16H,3,10,12-14H2,1-2H3
• InChI Key: IFNHHEFKWFTXOY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C3=CC=NN3C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one, also known as Ro 15-4513, is a compound that belongs to the class of benzodiazepine receptor antagonists. It has been extensively studied for its role in scientific research, particularly in the field of neuroscience.

Mechanism of Action

4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 exerts its effects by binding to the benzodiazepine site on the GABA-A receptor and blocking the action of benzodiazepines. This results in the inhibition of GABAergic neurotransmission and the reversal of the sedative and anxiolytic effects of benzodiazepines.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 can modulate the activity of the GABA-A receptor and alter the release of neurotransmitters such as dopamine and serotonin. It has also been shown to have anxiogenic effects in animal models, suggesting that it may play a role in anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 in lab experiments is its selectivity for the benzodiazepine site on the GABA-A receptor, which allows for precise modulation of GABAergic neurotransmission. However, its anxiogenic effects may limit its use in certain types of experiments.

Future Directions

Future research on 4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 could focus on its potential therapeutic applications in anxiety disorders and other psychiatric conditions. It could also be used to investigate the role of benzodiazepine receptors in the development and progression of neurological diseases such as Alzheimer's and Parkinson's. Additionally, further studies could explore the mechanisms underlying the anxiogenic effects of 4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 and its potential use as a tool for anxiety research.

Synthesis Methods

The synthesis of 4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 involves the reaction of 4-benzyl-3-ethyl-1,4-diazepin-5-one with 1-methyl-1H-pyrazole-5-carboxylic acid chloride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

4-benzyl-3-ethyl-1-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1,4-diazepan-5-one 15-4513 has been widely used in scientific research to investigate the role of benzodiazepine receptors in the brain. It is a selective antagonist of the benzodiazepine site on the GABA-A receptor, which is responsible for the sedative and anxiolytic effects of benzodiazepines.